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Executive Summary
Ethyl formate (ethyl methanoate) is a volatile ester recognized for its characteristic rum-like

odor and its role as a significant flavor component in various fruits, such as raspberries.[1][2]

Beyond its natural occurrence, it serves as a versatile solvent for cellulose derivatives, oils, and

greases, and finds application as a fungicide and larvicide in the food industry.[2][3] This

document provides a comprehensive technical overview of the chemical structure,

physicochemical properties, reactivity, and standard experimental protocols related to ethyl
formate, tailored for a scientific audience. All quantitative data is presented in tabular format for

clarity, and key chemical processes are visualized using standardized diagrams.

Chemical Identification and General Properties
Ethyl formate is the ester formed from the condensation of formic acid and ethanol.[2][4] Its

fundamental identifiers and properties are summarized below.
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Identifier Value

IUPAC Name Ethyl formate[2][4]

Systematic IUPAC Name Ethyl methanoate[2]

CAS Number 109-94-4[2][5]

Molecular Formula C₃H₆O₂[1][2][4]

Molecular Weight 74.08 g/mol [2][4]

Appearance Clear, colorless liquid[2][4][6]

Odor Pleasant, fruity, rum-like odor[1][2][4][6]

SMILES CCOC=O[4][7]

InChI Key WBJINCZRORDGAQ-UHFFFAOYSA-N[2][4][5]

Chemical Structure
Ethyl formate consists of a formyl group attached to an ethyl group through an ester linkage.

The molecule is relatively simple, featuring a planar ester group.

Caption: 2D chemical structure of ethyl formate (C₃H₆O₂).

Physicochemical Properties
The physical and chemical properties of ethyl formate are critical for its handling, application

as a solvent, and role in chemical synthesis.
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Property Value

Density 0.921 g/mL at 20 °C[6]

Melting Point -80 °C (-112 °F; 193 K)[2][6]

Boiling Point 52-54 °C (126-129 °F; 325-327 K)[2][6]

Solubility in Water
9 g/100 mL at 18 °C[2][6] (Slowly decomposes)

[8]

Miscibility
Miscible with ethanol, ether, acetone, and

benzene[6]

Vapor Pressure 200 mmHg at 20 °C[2][4][8]

Refractive Index (n²⁰/D) 1.359[6]

Ionization Energy 10.61 eV[8]

Spectroscopic Data
Spectroscopic analysis is fundamental for the identification and structural elucidation of ethyl
formate.

¹H NMR Spectroscopy: The proton NMR spectrum of ethyl formate is characterized by three

distinct signals:

A singlet for the formyl proton (HCOO-) typically appears far downfield.

A quartet for the methylene protons (-OCH₂CH₃) resulting from coupling with the adjacent

methyl protons.

A triplet for the terminal methyl protons (-OCH₂CH₃) due to coupling with the methylene

protons.[9]

Infrared (IR) Spectroscopy: The IR spectrum is dominated by a strong absorption band

corresponding to the C=O (carbonyl) stretch of the ester group.[4][10] Other characteristic

peaks include C-O stretching and C-H stretching vibrations.[10]
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Mass Spectrometry: Electron ionization mass spectrometry provides a fragmentation pattern

useful for confirming the molecular structure.[11]

Chemical Reactivity and Key Reactions
Ethyl formate undergoes reactions typical of esters, most notably hydrolysis. It is stable under

normal transport conditions but is incompatible with strong oxidizing agents, strong bases,

strong acids, and nitrates.[6][8]

Hydrolysis
Ethyl formate slowly decomposes in water and can be hydrolyzed under acidic or basic

conditions to yield formic acid and ethanol.[8]

Acid-Catalyzed Hydrolysis: This is a reversible equilibrium reaction, typically carried out by

heating the ester with a dilute strong acid like HCl or H₂SO₄.[12][13][14] The presence of

excess water shifts the equilibrium towards the products.[13][14] The reaction is initiated by

the protonation of the carbonyl oxygen, which activates the carbonyl carbon for nucleophilic

attack by water.[12]
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Mechanism of Acid-Catalyzed Hydrolysis of Ethyl Formate
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Caption: Acid-catalyzed hydrolysis of ethyl formate.

Base-Promoted Hydrolysis (Saponification): This reaction is effectively irreversible because

the formic acid produced is deprotonated by the base to form a formate salt.[13][15] The

reaction is typically performed by heating the ester with an aqueous solution of a strong

base, such as sodium hydroxide.[13]

Reaction with Ammonia
Ammonia reacts with ethyl formate to produce formamide and ethanol, a common amidation

reaction for esters.[1] HCOOCH₂CH₃ + NH₃ → HCONH₂ + CH₃CH₂OH[1]

Experimental Protocols
Synthesis via Fischer Esterification
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The most common laboratory synthesis of ethyl formate is the Fischer esterification of formic

acid with ethanol, using a strong acid as a catalyst.[1]

Materials:

85% Formic acid (0.45 mol)

95% Ethanol (0.40 mol)

Concentrated Sulfuric Acid (catalytic amount)

Saturated Sodium Bicarbonate Solution

Saturated Sodium Chloride Solution[16]

Anhydrous Calcium Chloride or Magnesium Sulfate[1][16]

Methodology:

Reaction Setup: Combine 20 mL of 85% formic acid and 25 mL of 95% ethanol in a 250 mL

reaction flask. Carefully add a few drops of concentrated sulfuric acid while stirring.

Esterification and Distillation: Assemble a fractional distillation apparatus. Heat the mixture

under constant stirring. Ethyl formate has a lower boiling point (54 °C) than the reactants,

allowing it to be continuously removed from the reaction mixture by distillation as it forms.

This separation drives the equilibrium toward the product side. Collect the distillate that

comes over at approximately 52-54 °C.

Purification (Washing): Transfer the collected distillate to a separatory funnel. Wash the

crude ester with a saturated sodium bicarbonate solution to neutralize any remaining formic

acid and sulfuric acid.[16] Subsequently, wash with a saturated sodium chloride solution to

reduce the solubility of the ester in the aqueous layer.[16]

Drying: Separate the organic layer and dry it over an anhydrous drying agent like calcium

chloride or magnesium sulfate.[1]

Final Distillation: Filter off the drying agent and perform a final simple distillation of the dried

ester. Collect the pure ethyl formate fraction boiling at 53-54 °C.[16]
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Workflow for Synthesis and Purification of Ethyl Formate

1. Mix Reactants
(Formic Acid, Ethanol, H₂SO₄)

2. Heat and Reflux
(Fractional Distillation Setup)

3. Collect Crude Distillate
(approx. 52-54 °C)

4. Wash with NaHCO₃ Solution

5. Wash with NaCl Solution

6. Separate Organic Layer

7. Dry with Anhydrous Agent
(e.g., MgSO₄)

8. Final Simple Distillation

Pure Ethyl Formate
(b.p. 53-54 °C)
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Caption: Experimental workflow for ethyl formate synthesis.

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 7 / 10 Tech Support

https://www.benchchem.com/product/b1671648?utm_src=pdf-body-img
https://www.benchchem.com/product/b1671648?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1671648?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Safety and Handling
Ethyl formate is a highly flammable liquid and vapor that can form explosive mixtures with air.

[6][17] It poses several health hazards and requires careful handling.

Hazard Category Description

Flammability

Highly Flammable. Flash Point: -20 °C (-4 °F).

[2][4][8] Explosive Limits: 2.8% - 16.0%.[2][8]

Keep away from heat, sparks, open flames, and

other ignition sources.[17][18] Containers should

be grounded and bonded during transfer.[19]

Health Hazards

Harmful if swallowed or inhaled.[17][20] Causes

serious eye irritation.[17][20] May cause

respiratory irritation.[17][20] It is also a central

nervous system depressant.[2]

Personal Protective Equipment (PPE)

Wear solvent-resistant gloves, protective

clothing, and eye/face protection (goggles or

face shield).[18][19] Use in a well-ventilated

area or with respiratory protection.[17][18]

Storage

Store in a cool, dry, well-ventilated, flame-proof

area in tightly closed containers.[18][19][20]

Protect from physical damage and moisture.[18]

[19]

Spill & Disposal

Eliminate all ignition sources.[8] Absorb spills

with non-combustible material like sand or earth.

[8][19] Dispose of as hazardous waste in

accordance with local regulations.[19] Can be

burned in a chemical incinerator.[20]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 10 / 10 Tech Support

https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b1671648?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1671648?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

